Cas no 869893-91-4 (Zinc, bromo[(3-chloro-2-fluorophenyl)methyl]-)

• Product Name: Zinc, bromo[(3-chloro-2-fluorophenyl)methyl]-
• CAS No: 869893-91-4
• MF: C₇H₅BrClFZn
• MW: 288.879000425339
• MDL: MFCD22684834
• CID: 4266903
• PubChem ID: 25022780
• Update Time: 2025-04-24

Zinc, bromo[(3-chloro-2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo[(3-chloro-2-fluorophenyl)methyl]-
• (3-chloro-2-fluorobenzyl)zinc(II) bromide
• 3-Chloro-2-fluorobenzylzinc bromide, 0.50 M in THF
• 3-Chloro-2-fluorobenzylzinc bromide, 0.5M in THF
• 3-chloro-2-fluorobenzylzinc bromide
• bromozinc(1+);1-chloro-2-fluoro-3-methanidylbenzene
• 869893-91-4
• MFCD22684834

• MDL： MFCD22684834
• Inchi： 1S/C7H5ClF.BrH.Zn/c1-5-3-2-4-6(8)7(5)9;;/h2-4H,1H2;1H;/q;;+1/p-1
• InChI Key： IJTJIJAEHBQGSI-UHFFFAOYSA-M
• SMILES： [Zn](Br)CC1=CC=CC(Cl)=C1F

Computed Properties

• Exact Mass: 285.854
• Monoisotopic Mass: 285.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2